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Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the separation and quantification of N-Desmethyl
Enzalutamide-d6. This deuterated internal standard is crucial for the accurate bioanalysis of
the active metabolite of Enzalutamide, a potent androgen receptor inhibitor. The described
protocol utilizes a reversed-phase C18 column with a gradient elution, providing excellent
chromatographic resolution and peak shape. This method is suitable for high-throughput
analysis in clinical and preclinical studies.

Introduction

Enzalutamide is an androgen receptor signaling inhibitor used in the treatment of metastatic
castration-resistant prostate cancer.[1] Its primary active metabolite, N-Desmethyl
Enzalutamide, is present in plasma at concentrations similar to the parent drug and contributes
significantly to its therapeutic effect.[1] Accurate quantification of N-Desmethyl Enzalutamide in
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biological matrices is therefore essential for pharmacokinetic and therapeutic drug monitoring
studies. N-Desmethyl Enzalutamide-d6 serves as an ideal internal standard for this purpose,
as its chemical properties are nearly identical to the analyte, ensuring similar extraction
recovery and ionization efficiency, while its mass difference allows for clear differentiation by
mass spectrometry.[2] This document provides a detailed protocol for the chromatographic
separation of N-Desmethyl Enzalutamide-d6.

Experimental Protocols
Sample Preparation (Protein Precipitation)

e To 50 pL of plasma sample, add 150 pL of acetonitrile containing the internal standard (N-
Desmethyl Enzalutamide-d6).

» Vortex the mixture for 30 seconds to precipitate proteins.
¢ Centrifuge the samples at 13,000 rpm for 10 minutes.

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

A variety of LC systems and columns can be used. The following table summarizes a validated
set of conditions.
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Parameter Value

LC System Acquity H-Class UPLC or equivalent
Column Acquity BEH C18, 2.1 x 50 mm, 1.7 pm
Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 2 uL

Column Temperature 40°C

Run Time 4.0 minutes

Gradient Elution Program

Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5

25 5 95

3.5 5 95

3.6 95 5

4.0 95 5

Mass Spectrometry Conditions
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Parameter

Value

Mass Spectrometer

Xevo TQ-S Micro Tandem Mass Spectrometer

or equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 4.2 kV
Cone Voltage 65V
Desolvation Temperature 500 °C

Desolvation Gas Flow

1000 L/hour

Collision Energy

25V

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analysis of N-

Desmethyl Enzalutamide using a deuterated internal standard.

Parameter

N-Desmethyl Enzalutamide

N-Desmethyl
Enzalutamide-d6 (IS)

Retention Time

~2.4 min[1]

~2.4 min (expected)

MRM Transition

m/z 451 — 195[3]

m/z 457 — 201 (calculated)

Linearity Range 100 - 30,000 ng/mL[4] N/A
Intra-day Precision (%CV) < 8%J[1] N/A
Inter-day Precision (%CV) < 8%][1] N/A
Accuracy Within 108%[1] N/A

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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